Cas no 2171607-99-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid
- 2171607-99-9
- EN300-1493130
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid
-
- Inchi: 1S/C27H26N2O5/c1-2-23(25(30)29-24(26(31)32)17-10-4-3-5-11-17)28-27(33)34-16-22-20-14-8-6-12-18(20)19-13-7-9-15-21(19)22/h3-15,22-24H,2,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: DRIFFWSJJHWWRK-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC(C(=O)O)C1C=CC=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 458.18417193g/mol
- Monoisotopic Mass: 458.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493130-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493130-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 50mg |
$407.0 | 2023-09-28 | ||
| Enamine | EN300-1493130-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid |
2171607-99-9 | 100mg |
$427.0 | 2023-09-28 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid
Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid (CAS No. 2171607-99-9)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid (CAS No. 2171607-99-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound plays a critical role in the development of novel therapeutics, particularly in the fields of bioconjugation and drug delivery systems. Its unique structure, featuring both Fmoc and phenylacetic acid moieties, makes it a versatile building block for solid-phase peptide synthesis (SPPS).
The growing demand for peptide-based drugs has increased interest in CAS No. 2171607-99-9, as researchers explore its potential in targeted cancer therapies and immunomodulation. Recent studies highlight its compatibility with automated peptide synthesizers, a topic frequently searched in AI-driven drug discovery platforms. The compound's stability under mild reaction conditions further enhances its appeal for high-throughput screening (HTS) applications.
From an SEO perspective, users often search for "Fmoc-amino acid derivatives" or "peptide coupling reagents," reflecting the compound's relevance in biotechnology workflows. Its CAS number (2171607-99-9) is a critical identifier for procurement specialists seeking high-purity building blocks for GMP-compliant synthesis. The phenylacetic acid segment also aligns with trending searches on "metabolite analogs" in precision medicine research.
Analytical characterization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid typically involves HPLC-MS and NMR spectroscopy, techniques commonly discussed in open-access chemistry databases. The compound's chiral center warrants special attention during asymmetric synthesis optimization, a hot topic in green chemistry forums. Storage recommendations (-20°C under argon) frequently appear in research protocol queries.
Innovative applications include its use as a linker molecule in antibody-drug conjugates (ADCs), addressing frequent search terms like "next-generation biotherapeutics." The Fmoc group allows selective deprotection – a key advantage noted in peptide chemistry tutorials. Patent analysis reveals growing IP activity around related prodrug formulations, particularly for neurological disorders treatment.
Quality control specifications for CAS 2171607-99-9 emphasize ≥98% purity thresholds, matching industry standards for preclinical development materials. The compound's water solubility parameters generate substantial search traffic from scientists optimizing bioavailability profiles. Recent publications discuss its potential in peptide vaccine development, connecting to trending infectious disease research topics.
Supply chain considerations highlight the importance of cGMP-certified manufacturers for this non-natural amino acid derivative. The phenylacetic acid component attracts attention in structure-activity relationship (SAR) studies, frequently mentioned in computational chemistry webinars. Proper handling requires inert atmosphere techniques – a common question in laboratory safety forums.
Emerging research explores the compound's utility in peptide nucleic acid (PNA) synthesis, addressing search trends around gene therapy technologies. Its molecular weight (426.47 g/mol) is frequently queried in mass spectrometry data interpretation. The orthogonal protection strategy enabled by its structure supports combinatorial chemistry approaches gaining traction in AI-assisted molecular design.
2171607-99-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)